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Get Quote

Executive Summary
3-Pivalamidophenyl dimethylcarbamate is a pseudo-irreversible inhibitor of cholinesterases.

[1] Structurally, it is the 3-pivalamido (

) analog of the classical drug Neostigmine.

Unlike Neostigmine, which contains a permanently charged trimethylammonium group

preventing CNS entry, the pivalamido analog is uncharged and lipophilic. This substitution

fundamentally alters the pharmacokinetics (ADME) and the binding thermodynamics within the

AChE active site, shifting the "anchor" interaction from electrostatic attraction to

hydrophobic/steric complementarity.

Primary Application: Research probe for mapping the steric tolerance of the AChE choline-

binding pocket and developing CNS-active anti-Alzheimer's agents.

Chemical Structure & Pharmacophore Analysis[2][3]
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The molecule is composed of three distinct pharmacophoric regions, each governing a specific

aspect of the biological activity.[2]

Region Chemical Moiety Function SAR Implication

Warhead -Dimethylcarbamate Covalent Modifier

Transfers the

dimethylcarbamoyl

group to Ser203 of

AChE.

Scaffold Phenyl Ring Spacer

Positions the warhead

and anchor at the

correct distance (

).

Anchor 3-Pivalamido Group Recognition Element

Binds in the "Anionic

Subsite" (Choline

binding pocket) via

hydrophobic/steric

interactions.

The "Warhead": Dimethylcarbamate
The carbamate moiety is the reactive center.

Mechanism: It acts as a "suicide substrate." The enzyme attacks the carbonyl carbon,

releasing the phenol leaving group and forming a carbamoylated enzyme intermediate.

Dimethyl vs. Methyl:

Methylcarbamates (e.g., Physostigmine): Hydrolyze (regenerate) moderately fast (

min).

Dimethylcarbamates (e.g., This Compound, Neostigmine): Form a more stable

carbamoylated enzyme. The regeneration rate (

) is significantly slower (

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC11276937/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14113511?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


min), resulting in prolonged inhibition.

SAR Rule: Bulky substituents on the carbamate nitrogen (e.g., ethyl, phenyl) drastically

reduce carbamoylation rates (

) due to steric hindrance at the catalytic triad.

The "Anchor": 3-Pivalamido Group
This is the defining feature of this molecule.

Structure:

(tert-butyl amide).

Bioisosterism: It acts as a neutral, bulky isostere of the trimethylammonium group (

) found in Neostigmine.

Binding Mode:

Neostigmine: Binds via strong cation-

interactions with Trp84 in the anionic subsite.

3-Pivalamidophenyl analog: Lacks the positive charge. It relies on Van der Waals forces

and hydrophobic packing of the tert-butyl group against the aromatic residues (Trp84,

Phe330) of the active site.

Steric Probe: The tert-butyl group is voluminous. High affinity of this compound confirms that

the choline-binding pocket of AChE is large enough to accommodate substantial

hydrophobic bulk, provided the geometry is correct.

Mechanism of Action: The Kinetic Pathway
The inhibition follows the standard carbamate reaction pathway, often described by the

scheme:

.
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Kinetic Diagram (Graphviz/DOT)
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Caption: Kinetic pathway of pseudo-irreversible inhibition. The rate-limiting step for recovery is

k3 (decarbamoylation).

Key Kinetic Parameters
(Dissociation Constant): Higher than Neostigmine (weaker initial binding) due to the loss of
the electrostatic "steering" force.

(Carbamoylation Rate): Comparable to other dimethylcarbamates. Once the molecule is
positioned, the nucleophilic attack by Ser203 is efficient.

(Bimolecular Rate Constant): The overall inhibitory potency is generally lower than cationic
analogs in vitro but can be higher in vivo for CNS targets due to distribution.

Synthesis Protocol
To ensure scientific integrity, the synthesis of this probe must follow a pathway that prevents

premature hydrolysis of the carbamate.

Retrosynthetic Analysis
Target

3-Pivalamidophenol

3-Aminophenol.
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Step-by-Step Methodology
Step 1: Selective Amidation

Reagents: 3-Aminophenol, Pivaloyl chloride (Trimethylacetyl chloride), Triethylamine (TEA),

DCM (Dichloromethane).

Protocol:

Dissolve 3-Aminophenol (1.0 eq) in anhydrous DCM at 0°C.

Add TEA (1.2 eq) as a base scavenger.

Add Pivaloyl chloride (1.05 eq) dropwise. Crucial: Maintain low temperature to favor N-

acylation over O-acylation.

Stir for 2 hours at RT.

Workup: Wash with dilute HCl (remove unreacted amine), then NaHCO3. Dry organic

layer.

Product:N-(3-hydroxyphenyl)pivalamide.

Step 2: Carbamoylation

Reagents:N-(3-hydroxyphenyl)pivalamide, Dimethylcarbamoyl chloride, Sodium Hydride

(NaH) or Pyridine.

Protocol:

Dissolve intermediate from Step 1 in dry THF or Pyridine.

If using THF: Add NaH (1.1 eq) at 0°C to generate the phenoxide anion. (If using Pyridine,

the solvent acts as the base).

Add Dimethylcarbamoyl chloride (1.2 eq).

Reflux for 4–6 hours. (Carbamoyl chlorides are less reactive than acyl chlorides; heat is

required).
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Purification: Silica gel chromatography (Ethyl Acetate/Hexane gradient).

Validation: NMR (

H) must show the tert-butyl singlet (

ppm) and the dimethylcarbamate singlet (

ppm).

Comparative Data: Cationic vs. Neutral SAR
The following table summarizes the shift in properties when replacing the trimethylammonium

group (Neostigmine) with the Pivalamido group.

Property Neostigmine
3-Pivalamidophenyl
Analog

Meta-Substituent

Charge at pH 7.4 Positive (Permanent) Neutral

LogP (Lipophilicity) Low (< 0) High (~ 2.5 - 3.0)

BBB Penetration Negligible (Peripheral only) High (CNS Active)

AChE Affinity (

)

High (Cation-

driven)
Moderate (Hydrophobic driven)

Selectivity Non-selective
Slight preference for BuChE

(due to bulk)

Therapeutic Use Myasthenia Gravis (Peripheral)
Potential Alzheimer's Probe

(Central)

Biological Implications & Toxicity
The "Cholinergic Crisis" Risk
Because 3-Pivalamidophenyl dimethylcarbamate crosses the BBB, its toxicity profile is

distinct from Neostigmine.
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Peripheral Effects: Bradycardia, salivation, muscle fasciculation (similar to Neostigmine).

Central Effects: Confusion, ataxia, respiratory depression (central origin), and convulsions.

Antidote Strategy: Atropine (blocks muscarinic receptors) is effective centrally and

peripherally. Pralidoxime (2-PAM) may be used to reactivate AChE, but its efficiency

depends on the rate of "aging" of the dimethylcarbamoylated enzyme.

Structural "Aging"
Dimethylcarbamoylated AChE is resistant to "aging" (dealkylation of the adduct), unlike

organophosphates. Therefore, spontaneous recovery (decarbamoylation) or oxime-induced

reactivation is chemically feasible, making this compound a reversible (albeit slowly) inhibitor.
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC4100123/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4100123/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11276937/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11276937/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11276937/
https://pubmed.ncbi.nlm.nih.gov/24217282/
https://pubmed.ncbi.nlm.nih.gov/24217282/
https://pubmed.ncbi.nlm.nih.gov/24217282/
https://www.benchchem.com/product/b14113511/docs#technical-monograph-structure-activity-relationship-of-3-pivalamidophenyl-dimethylcarbamate
https://www.benchchem.com/product/b14113511/docs#technical-monograph-structure-activity-relationship-of-3-pivalamidophenyl-dimethylcarbamate
https://www.benchchem.com/product/b14113511/docs#technical-monograph-structure-activity-relationship-of-3-pivalamidophenyl-dimethylcarbamate
https://www.benchchem.com/product/b14113511/docs#technical-monograph-structure-activity-relationship-of-3-pivalamidophenyl-dimethylcarbamate
https://www.benchchem.com/product/b14113511?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14113511?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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